Cas no 302936-17-0 (2-(2,3-Dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxylic acid)

• Product Name: 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxylic acid
• CAS No: 302936-17-0
• MF: C₁₈H₁₃NO₄
• MW: 307.300124883652
• MDL: MFCD01124521
• CID: 3073590
• PubChem ID: 682378
• Update Time: 2025-06-08

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxylic acid

• MDL： MFCD01124521
• Inchi： 1S/C18H13NO4/c20-18(21)13-10-15(19-14-4-2-1-3-12(13)14)11-5-6-16-17(9-11)23-8-7-22-16/h1-6,9-10H,7-8H2,(H,20,21)
• InChI Key： ICBSLSGMOTUPAX-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C1C=C(C(=O)O)C2C=CC=CC=2N=1

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxylic acid

Introduction to 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxylic acid (CAS No. 302936-17-0)

2-(2,3-Dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxylic acid, identified by the CAS number 302936-17-0, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to a class of molecules that integrate quinoline and benzodioxin moieties, which are well-documented for their biological activity and potential therapeutic applications. The combination of these heterocyclic scaffolds presents an intriguing opportunity for the development of novel bioactive agents with distinct mechanisms of action.

The molecular framework of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxylic acid consists of a quinoline core substituted at the 4-position with a carboxylic acid group, while the benzodioxin ring is fused to the quinoline system at the 6-position. This specific arrangement creates a molecule with potential interactions at multiple biological targets, making it a promising candidate for further exploration in drug discovery. The presence of both quinoline and benzodioxin moieties suggests that this compound may exhibit properties such as kinase inhibition, anti-inflammatory effects, or even antimicrobial activity, depending on its precise chemical modifications and biological context.

In recent years, there has been growing interest in the development of hybrid molecules that combine different pharmacophoric elements to enhance potency and selectivity. The structural motif of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxylic acid aligns well with this trend, as it merges two well-studied scaffold systems into a single entity. This approach has been successfully employed in the discovery of several clinically relevant drugs, underscoring the potential value of such hybrid structures.

One of the most compelling aspects of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxylic acid is its synthetic accessibility. The availability of efficient synthetic routes allows for rapid exploration of analogues and modifications, which is crucial for optimizing biological activity and pharmacokinetic properties. Researchers have leveraged modern synthetic techniques to construct this molecule with high precision, enabling detailed structural elucidation and characterization.

The benzodioxin moiety in 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxylic acid is particularly noteworthy due to its known biological interactions. Benzodioxins are often associated with anti-inflammatory and analgesic properties, making them valuable components in therapeutic agents. When coupled with the quinoline scaffold, which is recognized for its antimicrobial and anticancer activities, the resulting hybrid molecule may exhibit a synergistic effect that enhances overall efficacy.

Recent studies have begun to explore the potential applications of 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxylic acid in various disease models. For instance, preliminary investigations suggest that this compound may interfere with key signaling pathways involved in inflammation and cancer progression. By targeting these pathways, it could potentially modulate disease processes and provide therapeutic benefits. Additionally, the structural features of this molecule make it amenable to further derivatization, allowing researchers to fine-tune its properties for specific applications.

The quinoline carboxylic acid derivative in 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)quinoline-4-carboxylic acid offers another layer of biological activity. Carboxylic acids are frequently incorporated into drug molecules due to their ability to engage in hydrogen bonding interactions with biological targets. This feature could enhance binding affinity and selectivity when interacting with proteins or enzymes relevant to disease pathways.

In conclusion, 2-(2,3-Dihydro-1,4-benzodioxin-6-yliquinoline)-carb oxylic acid (CAS No. 30293617 0) represents a promising lead compound for medicinal chemistry research. Its unique structural composition and potential biological activities make it an attractive candidate for further investigation into novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, 3098767100 may play a significant role in addressing unmet medical needs across various therapeutic areas.